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N-(3-methylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide

Name: N-(3-methylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide
Brand: Smolecule
SKU: S4029613
Rating: 5 (3 reviews)

Catalog No.

S4029613

CAS No.

M.F

C21H20N2O3S

M. Wt

380.5 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-(3-methylphenyl)-2-{[(4-methylphenyl)sulfonyl]am...

4. Specification
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General Information

Product Name

N-(3-methylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide

IUPAC Name

N-(3-methylphenyl)-2-[(4-methylphenyl)sulfonylamino]benzamide

Molecular Formula

C21H20N2O3S

Molecular Weight

380.5 g/mol

InChI

InChI=1S/C21H20N2O3S/c1-15-10-12-18(13-11-15)27(25,26)23-20-9-4-3-8-19(20)21(24)22-17-7-5-6-16(2)14-17/h3-14,23H,1-2H3,(H,22,24)

InChI Key

IGOKZXPJYXGSNX-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=CC=CC(=C3)C

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=CC=CC(=C3)C

The exact mass of the compound N-(3-methylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide is 380.11946368 g/mol and the complexity rating of the compound is 593. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Description

This compound belongs to the class of aroyl sulfonamides.
It lacks readily available information regarding its origin or significance in scientific research.

Molecular Structure Analysis

The molecule consists of three key aromatic rings:
- A central benzamide group (benzoic acid with an amide linkage)
- A 3-methylphenyl group (a benzene ring with a methyl group attached at the 3rd position) attached to the nitrogen atom on the benzamide
- A 4-methylphenylsulfonyl group [(CH3)C6H4SO2-] attached to the second position of the benzamide ring.

Chemical Reactions Analysis

Synthesis: Aroyl sulfonamides can be synthesized by reacting an aromatic amine with an aryl sulfonyl chloride.

ArNH2 + Ar'SO2Cl -> ArN(SO2Ar')H + HCl  (Eqn. 1)

Where Ar represents the aromatic ring of the amine and Ar' represents the aromatic ring of the sulfonyl chloride. In this case, Ar would be 3-methylphenyl and Ar' would be 4-methylphenyl.

Hydrolysis: Under acidic or basic conditions, aroyl sulfonamides can hydrolyze to yield the corresponding amine and sulfonic acid.

Physical And Chemical Properties Analysis

It is likely a solid at room temperature due to the presence of multiple aromatic rings.
It may have limited solubility in water due to the non-polar aromatic groups.
It might show some solubility in organic solvents like dimethyl sulfoxide (DMSO) or dichloromethane (DCM).

Safety and Hazards

Skin and eye irritation [].
Potential respiratory problems upon inhalation [].
Unknown toxicity - always handle unknown compounds with appropriate personal protective equipment (PPE) [].